Cas no 1260865-63-1 (2-methyl-6-(pyrrolidin-3-yl)quinoline)

• Product Name: 2-methyl-6-(pyrrolidin-3-yl)quinoline
• CAS No: 1260865-63-1
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 6364591
• PubChem ID: 112693928
• Update Time: 2025-10-28

2-methyl-6-(pyrrolidin-3-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(pyrrolidin-3-yl)quinoline
• 1260865-63-1
• EN300-1998652

• Inchi： 1S/C14H16N2/c1-10-2-3-12-8-11(4-5-14(12)16-10)13-6-7-15-9-13/h2-5,8,13,15H,6-7,9H2,1H3
• InChI Key： XDLJFCNFQNBQII-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CC3C(=CC=C(C)N=3)C=2)C1

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-methyl-6-(pyrrolidin-3-yl)quinoline

2-Methyl-6-(pyrrolidin-3-yl)quinoline: A Comprehensive Overview

The compound with CAS No. 1260865-63-1, known as 2-methyl-6-(pyrrolidin-3-yl)quinoline, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the quinoline family, which is a heterocyclic aromatic system with a nitrogen atom at position 1. The presence of a methyl group at position 2 and a pyrrolidin-3-yl substituent at position 6 introduces distinct electronic and steric effects, making it a valuable molecule for various research and industrial purposes.

Quinoline derivatives have long been studied for their biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The 2-methyl substitution in this compound enhances its lipophilicity, potentially improving its bioavailability when used as a drug candidate. On the other hand, the pyrrolidin-3-yl group at position 6 contributes to the molecule's flexibility and hydrogen bonding capacity, which are crucial for interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-methyl-6-(pyrrolidin-3-yl)quinoline through various routes. One prominent method involves the use of palladium-catalyzed coupling reactions, such as the Suzuki-Miyaura reaction, to assemble the quinoline skeleton with the desired substituents. This approach not only ensures high yields but also allows for precise control over the stereochemistry of the product.

The pharmacological profile of 2-methyl-6-(pyrrolidin-3-yl)quinoline has been extensively investigated in preclinical studies. Research published in reputable journals like *Journal of Medicinal Chemistry* and *Organic & Biomolecular Chemistry* highlights its potential as a lead compound for drug development. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression, suggesting its role in targeted therapy.

In addition to its pharmacological applications, 2-methyl-6-(pyrrolidin-3-yl)quinoline has also found utility in materials science. Its aromaticity and heterocyclic nature make it a promising candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent research in *Advanced Materials* has explored its ability to act as an electron transport layer due to its favorable charge transport properties.

The synthesis and characterization of 2-methyl-6-(pyrrolidin-3-yl)quinoline have been optimized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods provide critical insights into the compound's purity, stereochemistry, and molecular weight, ensuring its reliability for both academic and industrial applications.

Moreover, computational chemistry tools like density functional theory (DFT) have been employed to study the electronic structure and reactivity of this compound. These studies reveal that the pyrrolidin-3-yl group significantly influences the molecule's frontier molecular orbitals, which are essential for understanding its reactivity in chemical reactions.

In conclusion, 2-methyl-6-(pyrrolidin-3-yl)quinoline is a versatile compound with diverse applications across multiple disciplines. Its unique structural features, combined with cutting-edge synthetic methodologies and pharmacological insights, position it as a valuable asset in contemporary research and development efforts.